Cas no 1358039-07-2 ((9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone)

• Product Name: (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone
• CAS No: 1358039-07-2
• MF: C₂₃H₂₈N₂O
• MW: 348.48
• CID: 4668662
• Update Time: 2025-09-23

(9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone Chemical and Physical Properties

Names and Identifiers

• (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.0E-4 g/L) (25 ºC),

Additional information on (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone

Introduction to (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone (CAS No. 1358039-07-2)

(9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1358039-07-2, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone consists of a carbazole core substituted with a pentyl group at the 9-position and a piperidinylmethyl moiety at the 1-position. This particular arrangement of functional groups contributes to its distinct chemical behavior and biological activity. The carbazole moiety is known for its stability and ability to interact with biological targets, while the piperidinyl group enhances solubility and bioavailability, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in carbazole derivatives due to their potential applications in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The presence of the pentyl group in (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone further modulates its pharmacokinetic properties, potentially improving its efficacy and reducing side effects. This compound has been studied for its ability to inhibit specific enzymes and receptors involved in disease pathways, highlighting its therapeutic promise.

One of the most compelling aspects of (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone is its potential as a lead compound for further drug development. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives with enhanced activity and selectivity. These studies have shown that modifications to the pentyl and piperidinyl groups can significantly alter the compound's binding affinity to biological targets, providing a basis for rational drug design.

The synthesis of (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize byproduct formation, making the process more sustainable and scalable for industrial applications.

Evaluation of the pharmacological properties of (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone has revealed several promising characteristics. In vitro studies have demonstrated its ability to modulate key signaling pathways involved in cancer progression, such as the PI3K/Akt pathway. Additionally, preliminary in vivo studies suggest that this compound exhibits good tissue distribution and low toxicity, indicating its potential for clinical translation.

The role of computational chemistry in understanding the behavior of (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at the atomic level. These computational approaches have helped researchers predict binding affinities, optimize molecular structures, and design more effective derivatives.

The future prospects of (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone are vast. Ongoing research aims to explore its potential in treating emerging infectious diseases and developing next-generation antiviral agents. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists are expected to yield novel therapeutic strategies based on this compound's unique properties.

In conclusion, (9-Pentyl-9H-carbazol-3-yl)-1-piperidinylmethanone (CAS No. 1358039-07-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising pharmacological properties, make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover more about this compound's potential, it is likely to play an increasingly important role in the development of innovative therapeutic agents.